2-[5,6-dimethyl-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-(4-methoxyphenyl)acetamide

Specification

• Molecular Formula: C25H25N3O4S
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 2-[5,6-dimethyl-2,4-dioxo-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-1-yl]-N-(4-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C25H25N3O4S/c1-16-17(2)33-24-22(16)23(30)27(14-13-18-7-5-4-6-8-18)25(31)28(24)15-21(29)26-19-9-11-20(32-3)12-10-19/h4-12H,13-15H2,1-3H3,(H,26,29)
• Standard InChI Key: AGTIMCYJJIQGMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=O)N2CC(=O)NC3=CC=C(C=C3)OC)CCC4=CC=CC=C4)C

Introduction

The compound 2-[5,6-dimethyl-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-(4-methoxyphenyl)acetamide belongs to the class of thieno[2,3-d]pyrimidines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. This article provides a comprehensive review of its structure, synthesis methods, biological activities, and potential applications.

Structural Characteristics

This compound is a derivative of thieno[2,3-d]pyrimidines with the following structural features:

• Core Framework: Thieno[2,3-d]pyrimidine fused system.

• Substituents:

  • A 5,6-dimethyl group on the thieno ring.

  • A 2-phenylethyl group attached at position 3 of the pyrimidine core.

  • An N-(4-methoxyphenyl)acetamide moiety linked to the thieno[2,3-d]pyrimidine scaffold.

These structural elements contribute to its physicochemical properties and biological activity.

Synthesis

The synthesis of thieno[2,3-d]pyrimidine derivatives typically involves multi-step organic reactions. The following methods are commonly employed:

• Gewald Reaction:

  • Used for constructing the thienopyrimidine ring system through condensation of ketones or aldehydes with sulfur-containing reagents.

• Cyclization:

  • Dieckmann-type cyclization and subsequent decarboxylation to form the core heterocyclic structure.

• Functionalization:

  • Substituents such as phenylethyl and methoxyphenyl groups are introduced through nucleophilic substitution or amide coupling reactions.

These methods ensure high yields and purity of the final product.

Biological Activities

Thieno[2,3-d]pyrimidines exhibit a wide range of pharmacological properties due to their ability to interact with various biological targets:

• Anti-inflammatory Activity:

  • Compounds in this class have shown significant inhibition of inflammatory mediators such as prostaglandin E2 (PGE2). In vivo studies demonstrate their efficacy in reducing carrageenan-induced paw edema.

• Antibacterial Properties:

  • Some derivatives display potent activity against Gram-positive bacteria like Staphylococcus aureus (including MRSA) and moderate activity against Gram-negative strains.

• Enzyme Inhibition:

  • Certain derivatives act as phosphodiesterase (PDE4) inhibitors, which are relevant for treating inflammatory diseases.

• Anticancer Potential:

  • Structural analogs have been investigated for their antiangiogenic and antitumor activities by targeting vascular endothelial growth factor receptors (VEGFRs).

Applications

The compound has potential applications in drug development due to its pharmacological profile:

• Anti-inflammatory Drugs: As a safer alternative to NSAIDs without carboxylic acid moieties.

• Antibacterial Agents: Particularly against resistant strains like MRSA.

• Cancer Therapeutics: For targeting angiogenesis pathways in tumors.